Cas no 2097894-87-4 (2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• CAS No: 2097894-87-4
• MF: C₁₆H₁₇ClFNO₂S
• MW: 341.828085660934
• CID: 5467748
• Update Time: 2025-11-01

2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• 2-(2-chloro-6-fluorophenyl)-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)acetamide

• Inchi： 1S/C16H17ClFNO2S/c1-16(21,8-11-5-6-22-9-11)10-19-15(20)7-12-13(17)3-2-4-14(12)18/h2-6,9,21H,7-8,10H2,1H3,(H,19,20)
• InChI Key： UQUOOTKDPODQPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C)(CC1=CSC=C1)O)=O)F

Computed Properties

• Exact Mass: 341.0652558 g/mol
• Monoisotopic Mass: 341.0652558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.8
• XLogP3: 3.1
• Topological Polar Surface Area: 77.6

Additional information on 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide

Comprehensive Overview of 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097894-87-4)

The compound 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097894-87-4) is a specialized acetamide derivative with a unique molecular structure that combines a chloro-fluorophenyl moiety and a thiophene-methyl group. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its hydroxypropyl side chain further enhances its potential for solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by the thiophene ring in this compound, as it is known to contribute to metabolic stability and binding affinity in target proteins. The presence of both chloro and fluoro substituents on the phenyl ring also suggests potential for selective interactions with biological targets, a feature highly sought after in the design of kinase inhibitors and GPCR modulators.

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide involves multi-step organic reactions, including amide coupling and hydroxylation processes. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and improve yield.

One of the most frequently asked questions about this compound revolves around its biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory or antimicrobial properties, though further in vitro and in vivo testing is required to validate these effects. The hydroxypropyl-thiophene segment is particularly noteworthy, as similar structures have been linked to CNS activity, sparking interest in its potential for neurological applications.

From an industrial perspective, CAS No. 2097894-87-4 is gaining traction as a building block for more complex molecules. Its versatility makes it a candidate for crop protection agents or veterinary pharmaceuticals, aligning with the global push for sustainable agriculture and animal health solutions. The compound’s logP value and hydrogen bonding capacity are also being analyzed to predict its environmental fate, a topic of increasing importance in regulatory compliance.

In summary, 2-(2-chloro-6-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide represents a promising scaffold for diverse applications. Its structural features align with current trends in precision medicine and agrochemical innovation, while its synthetic accessibility positions it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and sustainability.